4-({4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H26N6O/c1-17-14-20(26-10-12-28-13-11-26)24-21(23-17)27-8-6-25(7-9-27)16-19-4-2-18(15-22)3-5-19/h2-5,14H,6-13,16H2,1H3
• InChI Key: RGCATMPMESNFNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=C(C=C3)C#N)N4CCOCC4
• Molecular Formula: C21H26N6O
• Molecular Weight: 378.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a morpholine ring, a piperazine ring, and a benzonitrile group. It’s part of a class of compounds known as heterocyclic compounds, which are widely used in medicinal chemistry due to their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps, each introducing a new functional group to the molecule. The morpholine reagent used in the last step of the synthesis accepts a proton to form the counter-ion. The product is then further purified by preparative HPLC, using decreasingly polar mixtures of water (containing 1% NH3) and MeCN/MeOH (1:3) as eluents.

Molecular Structure Analysis

In the pyrimidine ring of the anion, the longest C—N bond is C7—N2 [1.370 (2) A ̊], which is located opposite the longest C—C bond [C8—C9 = 1.431 (2) A ̊]. The other N—C bonds lie in the range 1.330 (2)–1.339 (2) A ̊. One phenyl ring (C1–C6) is almost perpendicular to the plane of the pyrimidine ring (N2/N3/C7–C10): the dihedral angle of 84.84 (6) is enabled by a twist in the sulfonamide group as illustrated by the C7—N1— S1—C1 torsion angle of 63.74 (15).

Chemical Reactions Analysis

The compound is likely to participate in a variety of chemical reactions due to the presence of several reactive functional groups. For example, the morpholine ring can act as a nucleophile in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. For example, it’s likely to be soluble in polar solvents due to the presence of polar functional groups. According to one source, the boiling point is predicted to be 799.1±60.0 °C.

Mechanism of Action

While the specific mechanism of action for this compound is not provided in the search results, compounds with similar structures are often used as therapeutic agents that inhibit the activity of tyrosine kinases.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid potential health risks.